Cas no 20896-07-5 (3-(bromomethyl)-4-chloro-1-benzothiophene)

• Product Name: 3-(bromomethyl)-4-chloro-1-benzothiophene
• CAS No: 20896-07-5
• MF: C₉H₆BrClS
• MW: 261.565939426422
• CID: 6118383
• PubChem ID: 12398623
• Update Time: 2024-03-01

3-(bromomethyl)-4-chloro-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)-4-chloro-1-benzothiophene
• Benzo[b]thiophene, 3-(bromomethyl)-4-chloro-
• EN300-7966980
• 3-bromomethyl-4-chloro-benzo[b]thiophene
• SWCYQEDINMUYPH-UHFFFAOYSA-N
• 20896-07-5
• SCHEMBL3276608

• Inchi： 1S/C9H6BrClS/c10-4-6-5-12-8-3-1-2-7(11)9(6)8/h1-3,5H,4H2
• InChI Key： SWCYQEDINMUYPH-UHFFFAOYSA-N
• SMILES： C12=CC=CC(Cl)=C1C(CBr)=CS2

Computed Properties

• Exact Mass: 259.90621g/mol
• Monoisotopic Mass: 259.90621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.693±0.06 g/cm3(Predicted)
• Boiling Point: 345.5±27.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes